2-cyano-3-(2-furyl)acrylamide
Overview
Description
“2-cyano-3-(2-furyl)acrylamide” is a chemical compound with a linear formula of C8H6N2O2 . It is a derivative of cyanoacrylamide .
Synthesis Analysis
The synthesis of “2-cyano-3-(2-furyl)acrylamide” can be achieved through various methods. One of the most common methods involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates .Molecular Structure Analysis
The molecular structure of “2-cyano-3-(2-furyl)acrylamide” is complex and involves multiple bonds. The average mass of the molecule is 162.145 Da and the mono-isotopic mass is 162.042923 Da .Chemical Reactions Analysis
“2-cyano-3-(2-furyl)acrylamide” can undergo a variety of chemical reactions. For instance, it can take part in a variety of condensation and substitution reactions . It can also react with common bidentate reagents to form a variety of heterocyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-cyano-3-(2-furyl)acrylamide” are largely determined by its molecular structure. It has a linear formula of C8H6N2O2 and a molecular weight of 242.236 .Scientific Research Applications
EGFR Inhibitory Activity
The compound has been identified as a derivative with epidermal growth factor receptor (EGFR) inhibitory activity . EGFR is a protein that plays a crucial role in cell growth and division. Inhibitors of EGFR are used in the treatment of certain types of cancer that are driven by EGFR mutations.
Treatment of Senile Dementia
The compound has been associated with the treatment of senile dementia, also known as Alzheimer’s Disease (AD) . This suggests potential neuroprotective properties, although further research would be needed to confirm this application.
3. Organic Dyes and Personal Care Products Derivatives of the compound have numerous commercial applications as the starting material for organic dyes and personal care products . These applications take advantage of the compound’s chemical properties and reactivity.
Specialty Polymers
The compound is used in the production of specialty polymers . Polymers with specific properties can be synthesized using this compound as a starting material.
Agrochemicals
The compound is used in the synthesis of agrochemicals . These chemicals are used in agriculture to enhance crop yield and protect crops from pests.
Pharmaceuticals
The compound is used in the pharmaceutical industry . It can serve as a starting material in the synthesis of various pharmaceutical drugs.
properties
IUPAC Name |
(E)-2-cyano-3-(furan-2-yl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c9-5-6(8(10)11)4-7-2-1-3-12-7/h1-4H,(H2,10,11)/b6-4+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWNPZKPESLVGOB-GQCTYLIASA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C=C(C#N)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)/C=C(\C#N)/C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Propenamide, 2-cyano-3-(2-furanyl)- | |
CAS RN |
3695-90-7 |
Source
|
| Record name | 2-Furanacrylamide, alpha-cyano- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003695907 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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